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Compound of Interest

Compound Name: Arachidyl oleate

Cat. No.: B1238231

An In-depth Technical Guide on Arachidyl Oleate and Its Putative Role in Lipid Metabolism

Abstract

Arachidyl oleate, a wax ester composed of icosan-1-ol and oleic acid, belongs to a class of
neutral lipids with diverse applications in industries ranging from cosmetics to lubricants.[1][2]
While the industrial uses of wax esters are well-documented, their specific roles in mammalian
lipid metabolism, particularly for individual species like arachidyl oleate, are less defined. This
technical guide synthesizes the current understanding of arachidyl oleate, focusing on its
structure, biosynthesis, and the known metabolic functions of its constituent fatty acid, oleic
acid. Due to a lack of direct research on the metabolic functions of arachidyl oleate, this paper
extrapolates potential roles based on the general understanding of wax esters and the well-
characterized pathways of its precursors. This guide is intended for researchers, scientists, and
drug development professionals interested in the underexplored areas of lipid metabolism.

Introduction to Arachidyl Oleate

Arachidyl oleate is a wax ester formed through the formal condensation of icosan-1-ol
(arachidyl alcohol) and oleic acid.[3][4] Wax esters are esters of long-chain fatty acids and
long-chain fatty alcohols.[2] They are found in various organisms, from bacteria to mammals,
where they can serve as energy stores, structural components, or protective coatings. In
microorganisms, wax esters are considered important storage lipids, providing a mechanism to
store excess free fatty acids in a non-toxic form.

Chemical Properties of Arachidyl Oleate
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A summary of the key chemical properties of arachidyl oleate is provided in Table 1.

Property Value Source
Molecular Formula C38H7402
Molecular Weight 563.0 g/mol
IUPAC Name icosyl (Z)-octadec-9-enoate
Icosyl oleate, Oleic acid,
Synonyms )
eicosyl ester
CAS Number 22393-88-0

Biosynthesis of Wax Esters

The biosynthesis of wax esters, including arachidyl oleate, is a two-step enzymatic process.
This pathway was first elucidated in the early 2000s.

o Fatty Acyl-CoA Reduction: A fatty acyl-CoA is reduced to a corresponding fatty alcohol by a
fatty acyl-CoA reductase (FAR). This reaction is NAD(P)H-dependent.

 Esterification: A wax ester synthase (WS) then catalyzes the esterification of the fatty alcohol
with a second fatty acyl-CoA molecule to form the wax ester.

A generalized workflow for the biosynthesis of wax esters is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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